Cas no 2229507-70-2 (4-(3-ethynylphenyl)butan-2-ol)

• Product Name: 4-(3-ethynylphenyl)butan-2-ol
• CAS No: 2229507-70-2
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 6403047
• PubChem ID: 165879467
• Update Time: 2025-05-26

4-(3-ethynylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethynylphenyl)butan-2-ol
• 2229507-70-2
• EN300-1768964

• Inchi： 1S/C12H14O/c1-3-11-5-4-6-12(9-11)8-7-10(2)13/h1,4-6,9-10,13H,7-8H2,2H3
• InChI Key： FJSWFITZTAZIJS-UHFFFAOYSA-N
• SMILES： OC(C)CCC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 174.104465066g/mol
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(3-ethynylphenyl)butan-2-ol

4-(3-Ethynylphenyl)Butan-2-Ol: A Comprehensive Overview

4-(3-Ethynylphenyl)butan-2-ol, also known by its CAS number 2229507-70-2, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines an ethynyl group attached to a phenyl ring and a butanediol backbone. The presence of the ethynyl group introduces interesting electronic properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 4-(3-ethynylphenyl)butan-2-ol involves a series of well-established organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the carbon-carbon bonds within this molecule.

One of the most notable applications of 4-(3-ethynylphenyl)butan-2-ol is in the field of drug discovery. Its structure serves as a scaffold for developing bioactive compounds with potential therapeutic effects. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them candidates for treating chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, 4-(3-ethynylphenyl)butan-2-ol has found utility in materials science. Its ability to form stable polymers under certain conditions makes it a valuable precursor for advanced materials like high-performance polymers and nanocomposites. Recent research has focused on optimizing the polymerization conditions to enhance the mechanical and thermal properties of the resulting materials.

The chemical stability and reactivity of 4-(3-ethynylphenyl)butan-2-ol make it an ideal candidate for various chemical transformations. For instance, its hydroxyl group can be readily functionalized to introduce additional substituents, enabling the creation of diverse derivatives with tailored properties. This flexibility has led to its use in synthesizing complex molecules, including natural product analogs and synthetic intermediates.

From an environmental perspective, the production and handling of 4-(3-ethynylphenyl)butan-2-ol are conducted under strict safety protocols to minimize any adverse effects on human health or the environment. Its non-hazardous nature ensures that it can be safely transported and stored, making it suitable for large-scale industrial use.

In conclusion, 4-(3-Ethynylphenyl)butan-2-Ol (CAS No. 2229507-70-2) stands out as a multifaceted compound with wide-ranging applications across different disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and material science, positions it as a key player in future innovations within the chemical industry.